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Compound of Interest

Compound Name: Picolinic acid-d4

Cat. No.: B1456415 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount to a secure and compliant laboratory

environment. Picolinic acid-d4, a deuterated form of picolinic acid, requires meticulous

disposal procedures due to its inherent hazards. This guide provides essential, step-by-step

instructions for its proper disposal, ensuring the safety of laboratory personnel and the

protection of the environment.

Immediate Safety and Hazard Summary
Picolinic acid-d4 is classified with the following hazards:

Harmful if swallowed (H302)

Causes serious eye damage (H318)

Harmful to aquatic life (H402)

Adherence to safety protocols is critical when handling this compound. The following table

summarizes key safety information derived from safety data sheets (SDS).
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Hazard Classification GHS Pictogram Precautionary Statements

Acute toxicity, Oral (Category

4)
alt text

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312 +

P330: IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

Serious eye damage

(Category 1)
alt text

P280: Wear eye

protection/face protection.

P305 + P351 + P338 + P310:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

Hazardous to the aquatic

environment, acute hazard

(Category 3)

P273: Avoid release to the

environment.

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Protocol
The primary and mandatory method for the disposal of Picolinic acid-d4 is through a licensed

professional waste disposal service.[1] Laboratory personnel must not attempt to dispose of

this chemical through standard waste or sewer systems.

Waste Collection and Storage:
Use Original or Compatible Containers: Whenever possible, store Picolinic acid-d4 waste in

its original container. If this is not feasible, use a container made of a compatible material
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that is in good condition with a secure, tight-fitting lid.[1]

Proper Labeling: Clearly label the waste container as "Hazardous Waste: Picolinic acid-d4"

and include any other identifiers required by your institution's environmental health and

safety (EHS) department.

Segregate Waste: Do not mix Picolinic acid-d4 waste with other waste streams, especially

incompatible materials such as bases or oxidizing agents.[1] Store acid waste separately.

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container to mitigate any potential leaks or spills.[1]

Designated Storage Area: Store the contained waste in a designated, well-ventilated, and

clearly marked satellite accumulation area (SAA) within the laboratory. This area should be

away from drains and sources of ignition.[1]

Spill and Emergency Procedures:
In the event of a spill, immediate and appropriate action is necessary to minimize risks.

Ensure Adequate Ventilation: If a spill occurs, ensure the area is well-ventilated, preferably

within a chemical fume hood, to avoid inhalation of dust.[1]

Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes safety

goggles, a face shield, a lab coat or apron, and chemical-resistant gloves.[1]

Contain the Spill: Use a dry, inert absorbent material to contain the spill.[1] Avoid generating

dust.

Collect and Store Waste: Carefully collect the absorbent material and any contaminated

debris and place it into a suitable, sealable, and properly labeled container for hazardous

waste.[1][2][3]

Clean the Area: After the bulk of the spill has been collected, decontaminate the area

according to your laboratory's established procedures.

Environmental Protection: Do not allow the product or wash water from cleaning to enter

drains.[2]
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Arranging for Professional Disposal:
Contact your EHS Department: Your institution's Environmental Health and Safety

department is the primary point of contact for arranging the pickup and disposal of

hazardous waste.

Follow Institutional Protocols: Adhere to all institutional guidelines and complete any

necessary paperwork for the waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Picolinic acid-d4.
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Picolinic Acid-d4 Disposal Workflow

Picolinic Acid-d4 Waste Generated
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Is it a spill?

Collect waste in a
properly labeled, compatible container

Routine Waste

Wear appropriate PPE
(goggles, gloves, lab coat)

Yes

Store sealed container in a
designated secondary containment area

Contain spill with
inert, dry material

Collect spill residue into
a labeled hazardous waste container

Decontaminate the affected area

Contact Environmental Health & Safety (EHS)
for professional disposal

Waste Disposed of by
Licensed Professional Service

Click to download full resolution via product page

Caption: A workflow for the safe disposal of Picolinic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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